Cas no 1804658-41-0 (2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804658-41-0
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4859174
• Update Time: 2025-05-25

2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-8-6(1-2-13)5(4-14)3-7(15-8)9(11)12/h3,9H,1H2
• InChI Key： YEAQUPSTRJEIBI-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)C(C#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804658-41-0)

2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804658-41-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromo, cyano, and difluoromethyl functional groups, offers a versatile scaffold for synthesizing advanced intermediates. Its molecular structure, which combines a pyridine ring with multiple reactive sites, makes it a valuable building block for designing novel molecules with tailored properties.

In recent years, the demand for halogenated pyridine derivatives like 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern medicinal chemistry.

The synthesis of 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile involves multi-step reactions, often starting from commercially available pyridine derivatives. Key steps include bromination, cyanation, and the introduction of the difluoromethyl moiety. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile is increasingly used in the production of high-performance materials. Its ability to act as a cross-linking agent or a monomer in polymer chemistry has opened new avenues for creating heat-resistant polymers and electronic materials. Additionally, its role in organic electronics is being explored, particularly in the development of OLEDs and semiconductors.

Environmental and safety considerations are paramount when handling 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with REACH and other global chemical standards ensures its safe use across industries.

The future prospects for 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile are promising, with ongoing research focusing on its applications in green chemistry and sustainable synthesis. Innovations such as catalytic fluorination and flow chemistry are expected to streamline its production, reducing waste and energy consumption. As the scientific community continues to uncover its potential, this compound is poised to play a critical role in advancing cutting-edge technologies.

In summary, 2-Bromo-4-cyano-6-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804658-41-0) stands out as a multifaceted compound with broad applicability. Its unique chemical properties and adaptability make it a cornerstone in modern synthetic chemistry, driving innovations across multiple disciplines. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the synergy between molecular design and functional utility.